Cas no 2228313-38-8 (2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one)

• Product Name: 2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one
• CAS No: 2228313-38-8
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 5791360
• PubChem ID: 165633492
• Update Time: 2025-10-30

2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one
• 2228313-38-8
• EN300-1938522
• 2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one

• Inchi： 1S/C11H14BrNO3/c1-6(13)11(14)10-8(12)4-7(15-2)5-9(10)16-3/h4-6H,13H2,1-3H3
• InChI Key： WEPRPHGENAZUSR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(C(C)N)=O)OC)OC

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.6Ų

Additional information on 2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one

Introduction to 2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one (CAS No. 2228313-38-8)

2-Amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228313-38-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both amino and carbonyl functional groups, coupled with a brominated aromatic ring system, makes it a versatile intermediate for further chemical modifications and biological evaluations.

The structure of 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one features a propyl chain attached to a carbonyl group, which is further substituted with a phenyl ring bearing bromine atoms at the 2-position and methoxy groups at the 4 and 6 positions. This particular arrangement of substituents imparts unique electronic and steric properties, making it an attractive scaffold for medicinal chemists exploring new drug candidates. The bromo-substituted aromatic moiety, in particular, is often utilized in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been growing interest in the development of bioactive molecules derived from halogenated aromatic compounds. The bromo group in 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one serves as an excellent handle for further functionalization, enabling the synthesis of a diverse array of derivatives. These derivatives can then be screened for their biological activity across various targets, including enzymes and receptors implicated in human diseases. The dimethoxy substitution pattern on the aromatic ring enhances lipophilicity and can influence metabolic stability, making it a favorable feature for drug design.

One of the most compelling aspects of 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one is its potential role as a precursor in the synthesis of kinase inhibitors. Kinases are a major class of enzymes involved in cell signaling pathways, and dysregulation of these pathways is associated with numerous diseases, particularly cancer. By leveraging the amino group for further derivatization, researchers can design molecules that selectively inhibit specific kinases by mimicking natural substrates or interfering with ATP binding. The aromatic system, with its electron-donating methoxy groups and electron-withdrawing bromine atom, can fine-tune the pharmacophore to achieve optimal binding affinity and selectivity.

Recent advancements in computational chemistry and structure-based drug design have further highlighted the importance of molecules like 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one. Molecular docking studies have shown that this compound can interact with key residues in kinase active sites, suggesting its suitability as a lead compound for further optimization. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced potency and reduced toxicity. These computational approaches complement traditional experimental methods, accelerating the drug discovery process.

The synthetic accessibility of 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one also contributes to its appeal in pharmaceutical research. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors such as aniline derivatives and halogenated aromatic compounds. The use of palladium-catalyzed cross-coupling reactions allows for efficient construction of the propargylamine core structure, while protecting group strategies ensure regioselective functionalization at multiple sites.

In conclusion, 2-amino-1-(2-bromo-4,6-dimethoxyphenyl)propan-1-one (CAS No. 2228313-38-8) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, including the presence of an amino group, a carbonyl group, and a brominated aromatic ring system substituted with methoxy groups, make it an ideal candidate for further chemical modifications and biological evaluations. With ongoing research focusing on kinase inhibition and other therapeutic areas, this compound holds significant potential as an intermediate in drug discovery efforts.